Cas no 2379322-45-7 (2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene)

• Product Name: 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene
• CAS No: 2379322-45-7
• MF: C₁₄H₁₂F₂O₂
• MW: 250.240691184998
• MDL: MFCD32632145
• CID: 5075222
• Update Time: 2026-03-01

2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene

• MDL： MFCD32632145
• Inchi： 1S/C14H12F2O2/c1-17-13-11(15)7-8-12(16)14(13)18-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： XYYRHOISHMPTDO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=C1OCC1C=CC=CC=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5

Additional information on 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene

Recent Advances in the Study of 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene (CAS: 2379322-45-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene (CAS: 2379322-45-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene as a versatile intermediate in the synthesis of more complex bioactive molecules. Its benzyloxy and methoxy substituents, combined with the difluoro motif, contribute to its ability to interact with various biological targets, including enzymes and receptors. Researchers have explored its utility in the development of novel anti-inflammatory and antimicrobial agents, leveraging its structural features to enhance binding affinity and selectivity.

One of the most notable advancements involves the use of 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene as a precursor in the synthesis of fluorinated analogs of known bioactive compounds. Fluorination is a common strategy in medicinal chemistry to improve metabolic stability and bioavailability. Recent publications have demonstrated that derivatives of this compound exhibit promising activity against a range of pathogens, including drug-resistant bacterial strains, suggesting its potential as a scaffold for next-generation antibiotics.

In addition to its antimicrobial properties, 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene has been investigated for its role in modulating cellular signaling pathways. Preliminary studies indicate that it may influence key pathways involved in inflammation and oxidative stress, making it a candidate for the development of therapeutics targeting chronic inflammatory diseases. Researchers have employed advanced computational modeling techniques to predict its interactions with target proteins, providing insights into its mechanism of action.

The synthesis of 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene has also seen methodological improvements. Recent reports describe optimized protocols that enhance yield and purity, addressing previous challenges in its large-scale production. These advancements are critical for facilitating further pharmacological evaluations and preclinical studies, paving the way for potential clinical applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with particular focus on its metabolic stability and potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, bringing 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene closer to therapeutic application.

In conclusion, 2-(Benzyloxy)-1,4-difluoro-3-methoxybenzene (CAS: 2379322-45-7) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, underscore its potential as a valuable tool for developing novel therapeutics. Future research will likely focus on expanding its applications and addressing remaining challenges to fully realize its therapeutic potential.